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Compound of Interest

Compound Name: Diafen NN

Cat. No.: B180508

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diafen NN, chemically known as N,N'-di-2-naphthyl-p-phenylenediamine, is a potent
antioxidant primarily utilized in the rubber and polymer industries. This document provides a
comprehensive technical overview of its industrial applications, mechanism of action, synthesis,
and key performance data. It is intended to be a resource for researchers, scientists, and
professionals in drug development, offering insights into the material science and toxicological
aspects of this compound. Diafen NN functions as a high-performance stabilizer, retarding the
degradation of polymeric materials caused by heat, oxygen, and ozone. Its efficacy as a chain-
breaking antioxidant and a metal deactivator makes it a critical component in the formulation of
durable rubber products such as tires, cables, and industrial goods. This guide details
experimental protocols for its synthesis and presents performance data in a structured format.
Furthermore, it includes visualizations of its antioxidant mechanism and synthesis workflow to
facilitate a deeper understanding of its chemical utility. Important safety and toxicological
findings are also discussed to provide a complete profile of the compound.

Introduction

Diafen NN, also known by trade names such as AgeRite White and Antioxidant DNP, is a
symmetrically substituted p-phenylenediamine derivative. Its chemical structure, featuring two
naphthyl groups attached to a p-phenylenediamine core, confers significant antioxidant activity.
The primary role of Diafen NN in industrial applications is to protect vulcanized rubber and
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other polymeric materials from the deleterious effects of oxidative and thermal degradation.
This protection is crucial for extending the service life and maintaining the mechanical
properties of materials exposed to harsh environmental and operational conditions. While its
main applications are in material science, its toxicological profile, including findings of
carcinogenicity in animal studies, is of significant interest to drug development professionals for
comparative toxicology and safety assessment purposes.

Physicochemical Properties

A summary of the key physicochemical properties of Diafen NN (CAS Number: 93-46-9) is
presented in Table 1. This data is essential for understanding its behavior in various
formulations and for developing appropriate processing and handling procedures.

Property Value

IUPAC Name N,N'-di(naphthalen-2-yl)benzene-1,4-diamine
Molecular Formula C26H20N:2

Molecular Weight 360.45 g/mol

Appearance Light grey or light yellow powder[1]

Melting Point 225-229 °C

Boiling Point 608.1 °C at 760 mmHg

Water Solubility <0.1 g/100 mL at 19 °C

Purity >97.0%][1]

Industrial Applications

The principal industrial application of Diafen NN is as an antioxidant in the rubber industry.[1] It
is incorporated into various elastomers to enhance their resistance to degradation.

Key Applications Include:

o Tire Manufacturing: Used in tire carcasses and sidewalls to protect against heat and flexing
fatigue.
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« Industrial Rubber Products: Incorporated into belts, hoses, seals, and other articles that
require long-term durability.

e Latex Products: Used in the production of medical and industrial latex goods to prevent
aging.[1]

» Polymer Stabilization: Also employed as a stabilizer for other polymers, such as polyolefins.

Mechanism of Action

Diafen NN functions as a multifunctional antioxidant, primarily through two mechanisms: as a
chain-breaking antioxidant and as a metal deactivator.

Chain-Breaking Antioxidant Mechanism

As a secondary amine, Diafen NN can donate a hydrogen atom to reactive peroxy radicals
(ROOe), which are key intermediates in the auto-oxidation cycle of polymers. This donation
terminates the radical chain reaction, preventing further degradation of the polymer backbone.
The resulting Diafen NN radical is relatively stable and does not readily initiate new oxidation
chains.
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Charge Reactor:
- B-naphthol
- p-phenylenediamine
- Boric Anhydride/Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Industrial Applications
of Diafen NN]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180508#potential-industrial-applications-of-diafen-nn]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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